Caesalmin B
Caesalmin B
Brand Name:
Vulcanchem
CAS No.:
352658-23-2
VCID:
VC0018852
InChI:
InChI=1S/C22H28O6/c1-11(23)27-16-5-7-20(2,3)22(25)10-15-18-13(21(16,22)4)9-14-12(6-8-26-14)17(18)19(24)28-15/h6,8,13,15-18,25H,5,7,9-10H2,1-4H3/t13-,15-,16-,17+,18-,21-,22+/m0/s1
SMILES:
CC(=O)OC1CCC(C2(C1(C3CC4=C(C=CO4)C5C3C(C2)OC5=O)C)O)(C)C
Molecular Formula:
C22H28O6
Molecular Weight:
388.5 g/mol
Caesalmin B
CAS No.: 352658-23-2
Reference Standards
VCID: VC0018852
Molecular Formula: C22H28O6
Molecular Weight: 388.5 g/mol
| CAS No. | 352658-23-2 |
|---|---|
| Product Name | Caesalmin B |
| Molecular Formula | C22H28O6 |
| Molecular Weight | 388.5 g/mol |
| IUPAC Name | [(1S,8S,11S,13R,17S,18S,19R)-13-hydroxy-14,14,18-trimethyl-9-oxo-4,10-dioxapentacyclo[9.7.1.03,7.08,19.013,18]nonadeca-3(7),5-dien-17-yl] acetate |
| Standard InChI | InChI=1S/C22H28O6/c1-11(23)27-16-5-7-20(2,3)22(25)10-15-18-13(21(16,22)4)9-14-12(6-8-26-14)17(18)19(24)28-15/h6,8,13,15-18,25H,5,7,9-10H2,1-4H3/t13-,15-,16-,17+,18-,21-,22+/m0/s1 |
| Standard InChIKey | GXBMHMVGIRRPBD-XTVZKPICSA-N |
| Isomeric SMILES | CC(=O)O[C@H]1CCC([C@]2([C@]1([C@H]3CC4=C(C=CO4)[C@@H]5[C@@H]3[C@H](C2)OC5=O)C)O)(C)C |
| SMILES | CC(=O)OC1CCC(C2(C1(C3CC4=C(C=CO4)C5C3C(C2)OC5=O)C)O)(C)C |
| Canonical SMILES | CC(=O)OC1CCC(C2(C1(C3CC4=C(C=CO4)C5C3C(C2)OC5=O)C)O)(C)C |
| Appearance | Powder |
| Synonyms | caesalmin B |
| PubChem Compound | 12037261 |
| Last Modified | Nov 11 2021 |
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